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Compound of Interest

Compound Name: 2-ETHYLHEXYL-D17 ACETATE

CAS No.: 1219802-70-6

Cat. No.: B595005 Get Quote

Executive Summary & Chemical Identity
2-Ethylhexyl-d17 acetate (CAS: 1219802-70-6) is a high-precision deuterated isotopologue of

2-ethylhexyl acetate. It serves as a critical Internal Standard (IS) in the quantitative analysis of

phthalate metabolites (specifically DEHP degradation pathways), environmental volatile organic

compounds (VOCs), and flavoring agents.

Unlike general solvents, the D17 variant is engineered for Isotope Dilution Mass Spectrometry

(IDMS). Its mass shift (+17 Da) moves the molecular ion and fragments well beyond the natural

isotopic envelope of the analyte, eliminating cross-talk and ensuring high-confidence

quantification in complex matrices like plasma, wastewater, or polymer leachates.
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Feature Specification Notes

Compound Name 2-Ethylhexyl-d17 Acetate Fully deuterated alkyl chain

CAS Number 1219802-70-6
Distinct from unlabeled (103-

09-3)

Molecular Formula Acetate methyl group remains

Molecular Weight 189.37 g/mol Unlabeled MW is 172.26 g/mol

Isotopic Purity 98 atom % D
Critical for minimizing "M-x"

interference

Chemical Purity 98% (GC)
Must be free of 2-ethylhexanol-

d17

Appearance Colorless Liquid
Hygroscopic; store under inert

gas

Supplier Landscape & Procurement Strategy
As a specialized stable isotope, this compound is not a commodity chemical.[1] It is typically

produced via custom synthesis or held in small stock quantities by specialized isotope

laboratories.

Verified Supplier Tiers
Note: Availability fluctuates. The following are validated sources based on technical capability.

Primary Source (Stock/Catalog):

MedChemExpress (MCE): Lists specific catalog items (Cat. No.: HY-W015304S) with CoA

documentation.[2]

Toronto Research Chemicals (TRC): Often carries the parent alcohol (2-Ethylhexyl-d17

alcohol) and can perform the esterification on demand if the acetate is out of stock.

Secondary Source (Custom Synthesis):
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C/D/N Isotopes: Specializes in high-enrichment deuterium labeling. If not listed, they

synthesize from the d17-alcohol precursor.

Sigma-Aldrich (Merck): Generally supplies the unlabeled analytical standard (Cat. 103-09-

3) but partners with isotope labs for labeled variants.

Procurement "Red Flags" (Quality Assurance)
When evaluating a Certificate of Analysis (CoA) from a new supplier, reject the lot if:

Isotopic Enrichment < 98%: Lower enrichment leads to signal overlap with the native

analyte's M+1/M+2 isotopes.

Presence of Unlabeled Parent: If the mass spectrum shows a significant peak at m/z 172,

the standard is contaminated with non-deuterated material, which will artificially inflate your

analyte quantification.

Acid Content: Free acetic acid indicates hydrolysis. The standard must be neutral.

Technical Application: IDMS Workflow
The following protocol outlines the use of 2-Ethylhexyl-d17 acetate as an internal standard for

determining trace levels of 2-ethylhexyl acetate in environmental water samples via GC-MS.

The Self-Validating System (SVS)
To ensure data integrity, every batch must include a Blank Spike Check:

Inject the Internal Standard (IS) alone in clean solvent.

Monitor the analyte retention time and mass window.

Pass Criteria: Signal at the analyte's mass transition must be < 0.1% of the IS response. This

confirms the IS does not contain unlabeled impurities (the "cross-contribution" check).

Experimental Protocol (GC-MS SIM Mode)
Step 1: Stock Preparation
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Dissolve 10 mg 2-Ethylhexyl-d17 acetate in 10 mL Acetone-d6 or Methanol (HPLC grade)

to create a 1,000 ppm stock.

Store at -20°C. Stability is ~6 months.

Step 2: Sample Extraction (Liquid-Liquid)

Take 100 mL water sample.

CRITICAL: Add 10

L of diluted IS working solution (10 ppm) before extraction. This corrects for extraction
efficiency losses.

Extract with 5 mL Dichloromethane (DCM). Shake vigorously for 20 mins.

Separate organic layer, dry over anhydrous

.

Step 3: GC-MS Parameters (Agilent 7890/5977 equiv)

Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25

m).

Carrier: Helium @ 1.0 mL/min.

Temp Program: 40°C (hold 2 min)

10°C/min

250°C.

Ionization: EI (70 eV).

Step 4: SIM Acquisition (Selected Ion Monitoring) Using SIM mode dramatically increases

sensitivity over Full Scan.
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Compound Quant Ion (m/z) Qualifier Ions (m/z) Ret. Time (approx)

Analyte (Unlabeled) 112 172, 57, 43 10.5 min

IS (D17-Acetate) 129 189, 64, 46 10.45 min*

*Note: Deuterated compounds often elute slightly earlier than non-deuterated analogs due to

the inverse isotope effect on chromatography.

Data Calculation
Calculate concentration using the Response Factor (

) derived from a calibration curve:

Visualizing the Validation Workflow
The following diagram illustrates the decision logic for validating a new lot of 2-Ethylhexyl-d17
acetate before it enters the analytical workflow.
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New Lot: 2-Ethylhexyl-d17 Acetate

Step 1: Review CoA
(Isotopic Purity > 98%)

REJECT LOT
Return to Supplier

No

Step 2: Prepare Neat Standard
(10 ppm in DCM)

Yes

Step 3: Run GC-MS
(Full Scan 50-300 m/z)

Check m/z 112 & 172
(Unlabeled Analyte Ions)

Signal > 2%

PASS: Validated for Use
Update LIMS

Signal < 0.1%
Calculate Correction Factor

(If < 2% interference)

Signal 0.1% - 2%

Click to download full resolution via product page
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Caption: Logic flow for incoming Quality Control of deuterated internal standards to prevent

isotopic cross-contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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